5-methyl-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)isoxazole-4-carboxamide

• IUPAC Name: 5-methyl-N-(1-oxo-3,4-dihydro-2H-isoquinolin-7-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H13N3O3/c1-8-12(7-16-20-8)14(19)17-10-3-2-9-4-5-15-13(18)11(9)6-10/h2-3,6-7H,4-5H2,1H3,(H,15,18)(H,17,19)
• InChI Key: LHOBPSVDBJWOQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NC2=CC3=C(CCNC3=O)C=C2
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its density, boiling point, vapor pressure, etc. While specific properties for “5-methyl-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)isoxazole-4-carboxamide” are not available, similar compounds have been analyzed for their properties.

Scientific Research Applications

Antimicrobial Applications

A study on related compounds demonstrated potential antimicrobial properties, indicating that modifications to the isoquinoline structure could yield compounds with significant activity against a range of bacterial and fungal pathogens (Desai, Dodiya, & Shihora, 2011).

Antitumor Activity

The synthesis and study of isoquinoline carboxamide derivatives revealed promising antitumor activities. These compounds, when evaluated in various cancer cell lines, exhibited cytotoxic effects, highlighting the potential of isoquinoline derivatives in cancer therapy (Deady, Rodemann, Finlay, Baguley, & Denny, 2000).

Enzyme Activation

Research on the auxiliary-directed Pd-catalyzed γ-C(sp(3))-H bond activation of α-aminobutanoic acid derivatives using isoxazole-3-carboxamide derivatives has shown efficient arylation and alkylation, leading to the synthesis of γ-substituted non-natural amino acids. This demonstrates the utility of isoxazole carboxamide derivatives in facilitating complex organic transformations (Pasunooti, Banerjee, Yap, Jiang, & Liu, 2015).

Novel Synthetic Methods

Innovative synthetic methods utilizing tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline derivatives have been developed for creating new compounds with potential pharmacological activities. This highlights the versatility of isoxazole-4-carboxamide derivatives in synthesizing heterocyclic compounds (Zaki, Radwan, & El-Dean, 2017).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. While the specific mechanism of action for “5-methyl-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)isoxazole-4-carboxamide” is not mentioned in the literature, similar compounds have shown various biological activities.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and precautions needed during handling. While specific safety data for “5-methyl-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)isoxazole-4-carboxamide” is not available, similar compounds have been analyzed for their safety and hazards.